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‘ Compound of Interest

Compound Name: 3-Chlorobutanamide

Cat. No.: B2723049

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions for 3-Chlorobutanamide (CAS No: 500790-37-4). Tt
support laboratory safety protocols and ensure the well-being of personnel working with this compound.

Chemical Identification and Properties

3-Chlorobutanamide is a chlorinated amide with potential applications in chemical synthesis.[1] Understanding its physical and chemical properties i

Property Value Source
IUPAC Name 3-chlorobutanamide PubChem][2]
Molecular Formula C4HB8CINO PubChem][2]
Molecular Weight 121.56 g/mol PubChem|[2]
CAS Number 500790-37-4 PubChem[2]
Structure CH3-CH(CI)-CH2-CO-NH:2 Smolecule[1]
Predicted XlogP 0.1 PubChem|[2]
Solubility Data not available Smolecule[1]
Melting Point Data not available

Boiling Point Data not available

Hazard Identification and Classification

3-Chlorobutanamide is classified as a hazardous substance according to the Globally Harmonized System (GHS).[2] Adherence to safety warnings
effects.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye lrritation Category 2A H319: Causes serious eye irritat
Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation) H335: May cause respiratory irrit

GHS Pictogram:
o Irritant

Signal Word: Warning

Safe Handling and Personal Protective Equipment (PPE)
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Proper handling procedures and the use of appropriate personal protective equipment are essential to minimize exposure risk.

Engineering Controls

* Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[2]

» Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

* Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]
« Skin Protection: Wear protective gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.[2]

« Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[2]

General Hygiene Practices

« Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
+ Wash hands and any exposed skin thoroughly after handling.[2]
« Do not eat, drink, or smoke in areas where this chemical is handled or stored.

A logical workflow for the safe handling of 3-Chlorobutanamide.

Storage and Disposal

Proper storage and disposal are crucial to prevent accidents and environmental contamination.
« Storage: Store in a well-ventilated place. Keep the container tightly closed.[2] Store locked up.[2]

» Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

. Move the person to fresh air and keep them comfortable for breath
Inhalation .
doctor if you feel unwell.[2]

. Take off contaminated clothing. Wash with plenty of soap and wate
Skin Contact . . .
medical advice/attention.[2]

Rinse cautiously with water for several minutes. Remove contact le
Eye Contact . L o . . .
Continue rinsing. If eye irritation persists, get medical advice/attent

digraph "Emergency Response Flowchart" {

graph [splines=ortho, nodesep=0.5];

node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Start" [label="Exposure Incident", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Assess Scene" [label="Assess Scene for Safety", fillcolor="#FBBC05", fontcolor="#202124"];

"Exposure _Type" [label="Determine Exposure Type", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];
"Inhalation" [label="Inhalation", fillcolor="#F1F3F4", fontcolor="#202124"];
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"Skin_Contact" [label="Skin Contact", fillcolor="#F1F3F4", fontcolor="#202124"];

"Eye Contact" [label="Eye Contact", fillcolor="#F1F3F4", fontcolor="#202124"];

"Move to Fresh Air" [label="Move to Fresh Air", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Remove Clothing" [label="Remove Contaminated Clothing", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Wash Skin" [label="Wash Skin with Soap & Water", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Rinse Eyes" [label="Rinse Eyes with Water (15 min)", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Seek Medical Attention" [label="Seek Medical Attention\n(If symptoms persist)", shape=ellipse, fillcolor="#E

"Start" -> "Assess Scene";

"Assess_Scene" -> "Exposure Type";

"Exposure _Type" -> "Inhalation" [label=" Inhalation "];

"Exposure_Type" -> "Skin Contact" [label=" Skin "];

"Exposure Type" -> "Eye Contact" [label=" Eye "];

"Inhalation" -> "Move to Fresh Air" -> "Seek Medical Attention";

"Skin_Contact" -> "Remove Clothing" -> "Wash_Skin" -> "Seek Medical_ Attention";
"Eye Contact" -> "Rinse Eyes" -> "Seek Medical Attention";

}

A flowchart outlining emergency procedures for exposure incidents.

Toxicological Information

Detailed toxicological studies, including quantitative data such as LD50 (median lethal dose) and LC50 (median lethal concentration), for 3-Chlorobu
the public domain. The primary known toxicological effects are irritation to the skin, eyes, and respiratory system.[2]

Experimental Protocols

While specific research protocols involving 3-Chlorobutanamide are proprietary, the following general procedures for handling and use in a laboratol
its hazard profile.

Weighing and Aliquoting
« Perform all weighing and aliquoting of solid 3-Chlorobutanamide within a chemical fume hood or a ventilated balance enclosure to prevent the ge
» Use anti-static weighing dishes to minimize the dispersal of fine powders.

« Clean any spills immediately with a damp cloth or absorbent paper, ensuring the cleaning materials are disposed of as hazardous waste.

Solution Preparation

+ When dissolving 3-Chlorobutanamide, add the solid slowly to the solvent to avoid splashing.
« If the dissolution process is exothermic, use an ice bath to control the temperature of the vessel.

« Ensure the container is appropriately labeled with the chemical name, concentration, date, and hazard pictograms.

Reaction Quenching and Work-up

* Quench reactions involving 3-Chlorobutanamide carefully, particularly if reactive byproducts may have formed.
« Perform all liquid-liquid extractions in a fume hood, and be aware of potential pressure build-up in separatory funnels.

» All aqueous and organic waste should be collected in separate, clearly labeled hazardous waste containers.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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